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Compound of Interest

Compound Name: 5-Methyl-2-phenyl-2-hexenal

Cat. No.: B7856895 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of 5-Methyl-2-phenyl-2-
hexenal

This technical guide provides a comprehensive overview of the physicochemical properties of

5-Methyl-2-phenyl-2-hexenal, a compound of interest for researchers, scientists, and

professionals in drug development and the flavor and fragrance industries. This document

outlines its chemical identity, physical characteristics, and includes a detailed experimental

protocol for its synthesis.

Chemical Identity and Structure
5-Methyl-2-phenyl-2-hexenal, also known by synonyms such as Cocal and Cocoa hexenal, is

an alpha,beta-unsaturated aldehyde.[1][2][3] Its chemical structure consists of a phenyl group

and an isovaleraldehyde moiety, contributing to its characteristic aroma.[3][4][5]

Molecular Formula: C₁₃H₁₆O[6][7]

Molecular Weight: 188.27 g/mol [6][7]

CAS Number: 21834-92-4[6][7]

EINECS Number: 244-602-3[6][7]
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5-Methyl-2-phenyl-2-hexenal is a clear, pale yellow liquid at room temperature.[6] It is

characterized by a sweet, chocolate, and green aldehydic odor.[6] A summary of its key

physicochemical properties is presented in the table below.

Property Value Source(s)

Appearance Clear mobile liquid, Pale yellow [6]

Odor
Sweet, chocolate, green,

aldehydic
[6]

Density
0.965 - 0.975 g/mL at 20°C;

0.973 g/mL at 25°C
[6][8]

Refractive Index 1.5310 - 1.5360 at 20°C [6]

Boiling Point
97-99°C at 0.7 mmHg;

280.58°C (estimated)
[9][10]

Flash Point 104°C (> 230°F) [6][11]

Vapor Pressure 0.004 mmHg at 20°C [11]

Vapor Density >1 (vs air) [8]

Solubility

Insoluble in water; Soluble in

alcohol, ether, and organic

solvents.

[6][11]

logP (o/w) 3.691 (estimated) [11]

Assay
≥96% (sum of cis and trans

isomers)
[6][8]

Experimental Protocols
While specific experimental protocols for the determination of all physicochemical properties of

5-Methyl-2-phenyl-2-hexenal are not readily available in public literature, a detailed method

for its synthesis has been described. For the determination of its physical properties, standard

laboratory procedures are typically employed.
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Synthesis of 5-Methyl-2-phenyl-2-hexenal via Aldol
Condensation
A common method for the synthesis of 5-Methyl-2-phenyl-2-hexenal is through a base-

catalyzed aldol condensation reaction between phenylacetaldehyde and isovaleraldehyde.[4]

Materials:

Phenylacetaldehyde

Isovaleraldehyde

Anhydrous sodium acetate

Anhydrous ethyl alcohol

Water

Saturated sodium chloride solution

Anhydrous magnesium sulfate

Five-liter Morton flask equipped with a stirrer, thermometer, heating mantle, reflux condenser,

and addition tube.

Procedure:

Preparation of the Base Solution: In the five-liter Morton flask, dissolve 186 g (2.3 moles) of

anhydrous sodium acetate in a mixture of 370 g of water and 370 g of anhydrous ethyl

alcohol. Stir the solution at 25°C until the sodium acetate is completely dissolved.

Addition of Aldehydes: Over a 15-minute period, add a mixture of 440 g (3.7 moles) of

phenylacetaldehyde and 318 g (3.7 moles) of isovaleraldehyde to the stirred base solution

through a dropping funnel.

Reaction: Heat the resulting solution to reflux and maintain this temperature for

approximately three hours.
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Work-up: After the reaction is complete, cool the mixture and separate the organic phase.

Washing and Drying: Wash the organic phase with a saturated sodium chloride solution and

then dry it over anhydrous magnesium sulfate.

Purification: Fractionally distill the dried organic phase at a 1:1 reflux ratio. The desired 5-
Methyl-2-phenyl-2-hexenal product distills at 96-105°C under a pressure of approximately

0.7 mm Hg.[4]

General Methods for Physicochemical Property
Determination

Density: The density of liquid samples like 5-Methyl-2-phenyl-2-hexenal is typically

determined using a pycnometer or a digital density meter at a specified temperature (e.g.,

20°C or 25°C).

Refractive Index: The refractive index is measured using a refractometer, such as an Abbé

refractometer, at a controlled temperature, typically 20°C, using the sodium D-line (589 nm).

Boiling Point: The boiling point at reduced pressure can be determined using vacuum

distillation apparatus. The boiling point at atmospheric pressure can be estimated from this

data or determined by standard boiling point determination methods.

Solubility: Qualitative solubility is assessed by adding a small amount of the compound to the

solvent of interest (e.g., water, ethanol) and observing for dissolution at a specific

temperature. Quantitative solubility can be determined by various methods, including

saturation shake-flask methods followed by concentration measurement.

Applications and Biological Relevance
5-Methyl-2-phenyl-2-hexenal is primarily utilized as a flavoring agent and fragrance ingredient

due to its distinct cocoa-like aroma.[2][10][11] It is found in various consumer products,

including perfumes, cosmetics, and foods.[2][3] While not extensively studied for its biological

activity, some research suggests it possesses antioxidant and anti-inflammatory properties and

has been investigated for potential therapeutic applications.[10][12] A 90-day subchronic

toxicity study in rats indicated no significant adverse effects at the tested doses.[8][10] The
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Joint FAO/WHO Expert Committee on Food Additives (JECFA) has evaluated it and expressed

no safety concern at current levels of intake when used as a flavoring agent.[1]

Visualizations
To illustrate the experimental workflow for the synthesis of 5-Methyl-2-phenyl-2-hexenal, the

following diagram is provided.
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Caption: Synthesis workflow for 5-Methyl-2-phenyl-2-hexenal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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